N-2-naphthyl-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-naphthalen-2-yl-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C18H14N2O3/c21-18(12-15-7-3-4-8-17(15)20(22)23)19-16-10-9-13-5-1-2-6-14(13)11-16/h1-11H,12H2,(H,19,21)
• InChI Key: FTBFTWJMQQTCQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

N-2-naphthyl-2-(2-nitrophenyl)acetamide, also known as N-phenyl-2-naphthylamine or NPN, is a chemical compound that belongs to the class of aromatic amines. It is widely used in scientific research as a probe for studying membrane permeability and transport processes.

Mechanism of Action

The mechanism of action of NPN is based on its ability to insert into lipid bilayers and to become fluorescent upon binding to the hydrophobic environment of the membrane. NPN is a hydrophobic molecule that can easily penetrate the lipid bilayer and become localized within the hydrophobic core of the membrane. The fluorescence of NPN is sensitive to the polarity and viscosity of the surrounding environment, which allows it to be used as a probe for studying membrane properties.
Biochemical and Physiological Effects:
NPN has been shown to have no significant biochemical or physiological effects on cells and tissues. It is considered to be a non-toxic and non-carcinogenic compound that is safe for use in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using NPN in lab experiments include its high sensitivity and specificity for measuring membrane permeability and transport processes. NPN is also relatively easy to use and can be readily incorporated into various experimental protocols. The limitations of using NPN include its limited solubility in aqueous solutions and its potential interference with other fluorescent probes that may be used in the same experiment.

Future Directions

For the use of NPN in scientific research include the development of new methods for measuring membrane permeability and transport processes, the identification of new targets for drug development, and the exploration of new applications for NPN in biological and medical research. Additionally, new fluorescent probes that are more sensitive and specific than NPN may be developed in the future, which could lead to new insights into the structure and function of biological membranes.

Synthesis Methods

N-2-naphthyl-2-(2-nitrophenyl)acetamide can be synthesized by the reaction of 2-nitrobenzaldehyde with 2-naphthylamine in the presence of acetic anhydride and sodium acetate. The reaction yields a yellow crystalline solid that is purified by recrystallization from ethanol.

Scientific Research Applications

NPN is widely used in scientific research as a fluorescent probe for studying membrane permeability and transport processes. It is commonly used to measure the permeability of cell membranes and to study the effect of various drugs on membrane transport. NPN is also used to study the interaction between proteins and membranes and to determine the location of proteins within the membrane.